2-tert-Butyl-4-(2-methoxy-ethyl)-6-piperazin-1-yl-pyrimidine

• Molecular Formula: C15H26N4O
• Molecular Weight: 278.39 g/mol
• IUPAC Name: 2-tert-butyl-4-(2-methoxyethyl)-6-piperazin-1-ylpyrimidine
• InChI: InChI=1S/C15H26N4O/c1-15(2,3)14-17-12(5-10-20-4)11-13(18-14)19-8-6-16-7-9-19/h11,16H,5-10H2,1-4H3
• InChI Key: CCARGHJNKJZYKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=CC(=N1)N2CCNCC2)CCOC

Description

2-tert-Butyl-4-(2-methoxy-ethyl)-6-piperazin-1-yl-pyrimidine is a useful research compound. Its molecular formula is C15H26N4O and its molecular weight is 278.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of piperazine (45.2 g, 525 mmol) in ethanol (300 mL) was heated to reflux. A solution of 2-tert-butyl-4-chloro-6-(2-methoxy-ethyl)-pyrimidine (20 g, 87 mmol) in ethanol (50 mL) was added dropwise to the above solution. The solution was refluxed for another 3 hrs, cooled to room temperature. Then water was added and the organic layer was extracted with EA (400 mL×3). To the organic layer was added 5% citric acid (1 L), separated, and the aqueous layer was collected and adjusted to alkaline pH>8 with 2 N NaOH. The alkaline aqueous layer was extracted with EA (400 mL×3), and the organic phase was dried over Na2SO4, filtered and concentrated to give the title compound (20 g, 82% yield) as a yellow oil.